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Compound of Interest

Compound Name: NH2-UAMC1110 TFA

Cat. No.: B10857370

Audience: Researchers, scientists, and drug development professionals.

Introduction: NH2-UAMC1110 TFA is a derivative of UAMC1110, a potent and selective
inhibitor of Fibroblast Activation Protein (FAP).[1] It serves as a crucial precursor in the
synthesis of FAPI-QS, a chelating agent used to create radiotracers with high tumor selectivity
for diagnostic and therapeutic applications.[2][3][4][5] Proper preparation of stock solutions is
the first critical step for reliable and reproducible experimental results. These application notes
provide a detailed protocol for the preparation, storage, and handling of NH2-UAMC1110 TFA
stock solutions.

Physicochemical Properties and Storage
Recommendations

A summary of the key quantitative data for NH2-UAMC1110 TFA is presented in the table
below for easy reference.
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Property Value Source
CAS Number 2990021-73-1 [2]
Molecular Formula C23H24F5N505 [2][3]
Formula Weight 545.46 g/mol [2][3]
Appearance Off-white to yellow solid [3]
Purity >98% (HPLC) 2]
Solubility (in Water) 250 mg/mL (458.33 mM) [31[41[6]
Storage of Solid -20°C, sealed, away from 1]

moisture

] -80°C for up to 6 months;
Stock Solution Storage [31[5]
-20°C for up to 1 month

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in Water

This protocol describes the preparation of a 10 mM stock solution of NH2-UAMC1110 TFA in
water.

Materials:

NH2-UAMC1110 TFA powder

Sterile, nuclease-free water

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes or vials

Calibrated pipettes
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e Analytical balance
Procedure:

o Equilibration: Allow the vial of NH2-UAMC1110 TFA powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of NH2-UAMC1110 TFA powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.45
mg of the compound.

e Solubilization:

o Add the appropriate volume of sterile water to the vial containing the powder. For a 10 mM
stock from 5.45 mg, this would be 1 mL.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath.[3][4][6]
Heating the solution to 37°C can also aid in solubilization.[4]

 Sterilization (Optional but Recommended): If the stock solution is intended for cell-based
assays, it is advisable to sterilize it by passing it through a 0.22 um syringe filter into a new
sterile tube.[3][5]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound,
aliquot the stock solution into smaller, single-use volumes.[3][5]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[3][5] Ensure the vials are tightly sealed to protect from
moisture.[3][4]

Stock Solution Preparation Table

The following table provides the required mass of NH2-UAMC1110 TFA to prepare stock
solutions of various concentrations and volumes.
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Desired Mass of NH2-
Concentration Volume UAMC1110 TFA Volume of Water
1mM 1mL 0.545 mg 1mL
5 mL 2.73 mg 5mL

10 mL 5.45 mg 10 mL

5 mM 1mL 2.73 mg 1mL
5mL 13.64 mg 5mL

10 mL 27.27 mg 10 mL

10 mM 1mL 5.45 mg 1mL
5mL 27.27 mg 5mL

10 mL 54.55 mg 10 mL

Calculations are based on a molecular weight of 545.46 g/mol .

Visualizations
Workflow for NH2-UAMC1110 TFA Stock Solution
Preparation

The following diagram illustrates the key steps in the preparation of a sterile stock solution of
NH2-UAMC1110 TFA.
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Caption: Workflow for NH2-UAMC1110 TFA Stock Solution Preparation.
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Signaling Pathway Context

NH2-UAMC1110 TFA is a precursor to inhibitors targeting Fibroblast Activation Protein (FAP),
a key enzyme in the tumor microenvironment. The diagram below shows the logical
relationship from the compound to its application.
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Caption: Logical flow from NH2-UAMC1110 TFA to its theranostic application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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